Cas no 2091407-61-1 (Methyl 5-amino-3-hydroxy-2-methylbenzoate)

Methyl 5-amino-3-hydroxy-2-methylbenzoate is a benzoate derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its molecular structure, incorporating a methyl ester at the carboxyl position and a methyl substituent on the aromatic ring, enhances stability and reactivity for further derivatization. The compound’s amino and hydroxyl groups enable selective modifications, facilitating its use in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. Its well-defined purity and consistent performance make it suitable for research and industrial-scale applications requiring precise functional group compatibility.
Methyl 5-amino-3-hydroxy-2-methylbenzoate structure
2091407-61-1 structure
Product Name:Methyl 5-amino-3-hydroxy-2-methylbenzoate
CAS No:2091407-61-1
MF:C9H11NO3
MW:181.188542604446
CID:5654826
PubChem ID:131366361
Update Time:2025-05-20

Methyl 5-amino-3-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-amino-3-hydroxy-2-methylbenzoate
    • 2091407-61-1
    • EN300-27725572
    • Methyl 5-amino-3-hydroxy-2-methylbenzoate
    • Inchi: 1S/C9H11NO3/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4,11H,10H2,1-2H3
    • InChI Key: OPYOUGPPCUZUMZ-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC(C(=O)OC)=C1C)N

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.6Ų

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Additional information on Methyl 5-amino-3-hydroxy-2-methylbenzoate

Comprehensive Analysis of Methyl 5-amino-3-hydroxy-2-methylbenzoate (CAS No. 2091407-61-1) and Its Applications

In the realm of fine chemicals and pharmaceutical intermediates, Methyl 5-amino-3-hydroxy-2-methylbenzoate (CAS No. 2091407-61-1) has garnered significant attention due to its versatile applications and unique molecular structure. This compound, characterized by its amino and hydroxy functional groups, serves as a critical building block in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 5-amino-3-hydroxy-2-methylbenzoate", "CAS 2091407-61-1 applications", and "buy Methyl 5-amino-3-hydroxy-2-methylbenzoate", reflecting its growing demand in both academic and industrial settings.

The molecular formula of Methyl 5-amino-3-hydroxy-2-methylbenzoate is C9H11NO3, with a molecular weight of 181.19 g/mol. Its structure features a methyl ester group at the 1-position, an amino group at the 5-position, and a hydroxy group at the 3-position, making it a valuable precursor for further chemical modifications. Recent studies highlight its role in the development of bioactive compounds, particularly in the fields of medicinal chemistry and material science. Searches such as "Methyl 5-amino-3-hydroxy-2-methylbenzoate in drug discovery" and "CAS 2091407-61-1 solubility" underscore its relevance in cutting-edge research.

One of the most discussed topics surrounding Methyl 5-amino-3-hydroxy-2-methylbenzoate is its synthetic routes. Common methods include the esterification of 5-amino-3-hydroxy-2-methylbenzoic acid or the selective reduction of corresponding nitro derivatives. The compound's stability under various conditions and its compatibility with green chemistry principles are also frequently explored, aligning with the global push for sustainable chemical processes. Queries like "eco-friendly synthesis of CAS 2091407-61-1" and "Methyl 5-amino-3-hydroxy-2-methylbenzoate purification methods" reflect these trends.

In addition to its synthetic utility, Methyl 5-amino-3-hydroxy-2-methylbenzoate has found applications in agrochemicals and functional materials. Its ability to act as a ligand or intermediate in metal-organic frameworks (MOFs) has sparked interest in materials science. Furthermore, its derivatives are being investigated for their potential in catalysis and sensor technologies. Popular search terms such as "CAS 2091407-61-1 in MOFs" and "Methyl 5-amino-3-hydroxy-2-methylbenzoate derivatives" highlight these emerging applications.

Quality control and analytical characterization are paramount for Methyl 5-amino-3-hydroxy-2-methylbenzoate. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. The compound's spectral data and chromatographic profiles are often requested by researchers, as seen in searches like "NMR spectrum of Methyl 5-amino-3-hydroxy-2-methylbenzoate" and "HPLC method for CAS 2091407-61-1".

As the demand for specialized chemicals grows, Methyl 5-amino-3-hydroxy-2-methylbenzoate (CAS No. 2091407-61-1) continues to attract attention for its multifaceted roles. Whether in pharmaceutical research, material innovation, or sustainable chemistry, this compound exemplifies the intersection of science and industry. Future studies may explore its biocompatibility and scalable production, addressing queries like "toxicity of Methyl 5-amino-3-hydroxy-2-methylbenzoate" and "industrial-scale synthesis of CAS 2091407-61-1".

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